4-(4-Fluorophenyl)-2-{[(4-methoxyphenyl)methyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-(4-fluorophenyl)-2-[(4-methoxyphenyl)methylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C18H18FNO4/c1-24-15-8-2-12(3-9-15)11-20-16(18(22)23)10-17(21)13-4-6-14(19)7-5-13/h2-9,16,20H,10-11H2,1H3,(H,22,23)
• InChI Key: NEZRZWNXIDUQFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(CC(=O)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C18H18FNO4
• Molecular Weight: 331.3 g/mol

Description

4-(4-Fluorophenyl)-2-{[(4-methoxyphenyl)methyl]amino}-4-oxobutanoic acid, also known as FMBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. It belongs to a class of compounds known as N-acyl amino acid derivatives, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Chemical Synthesis and Analysis

Research has explored the development of sensitive assays and the synthesis of related compounds for analytical applications. For example, a study developed a competitive indirect enzyme-linked immunosorbent assay (ELISA) for determining fenthion residues in fruit samples, highlighting the utility of similar chemical compounds in enhancing detection sensitivity in agricultural and food safety applications (Zhang et al., 2008). Another research focused on the structural and electronic properties of related molecules, providing insights into their potential applications in designing materials with specific optical properties (Raju et al., 2015).

Biomedical Applications

In the biomedical field, similar compounds have been investigated for their potential as diagnostic or therapeutic agents. For instance, a novel fluorophore with strong fluorescence across a wide pH range was developed for biomedical analysis, suggesting applications in fluorescent labeling and imaging (Hirano et al., 2004). Additionally, research into the synthesis of potent inhibitors of kynurenine-3-hydroxylase for potential neuroprotective treatments in neurodegenerative diseases illustrates the therapeutic relevance of similar chemical structures (Drysdale et al., 2000).

Material Science and Optical Applications

Studies have also delved into the synthesis and properties of compounds for material science applications, including the development of fluorescent probes for β-amyloid, indicating potential use in Alzheimer's disease research (Fa et al., 2015). The exploration of molecular docking, vibrational, structural, electronic, and optical studies of related compounds provides a foundation for the development of new materials with desirable electronic and optical properties (Vanasundari et al., 2018).